Cas no 922117-18-8 (N-(2-methoxyethyl)-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide)

• Product Name: N-(2-methoxyethyl)-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide
• CAS No: 922117-18-8
• MF: C₂₀H₃₀N₄O₃
• MW: 374.477204799652
• CID: 6387306
• PubChem ID: 16801996
• Update Time: 2025-10-25

N-(2-methoxyethyl)-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide
• 922117-18-8
• N1-(2-methoxyethyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide
• F2291-0539
• AKOS024636405
• N-(2-methoxyethyl)-N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethyl]ethanediamide
• Ethanediamide, N1-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(1-pyrrolidinyl)ethyl]-N2-(2-methoxyethyl)-

• Inchi： 1S/C20H30N4O3/c1-23-11-7-16-13-15(5-6-17(16)23)18(24-9-3-4-10-24)14-22-20(26)19(25)21-8-12-27-2/h5-6,13,18H,3-4,7-12,14H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key： PXHSVJRNOLCKKA-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCC1)(=O)C(NCCOC)=O

Computed Properties

• Exact Mass: 374.23179083g/mol
• Monoisotopic Mass: 374.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• pka: 12.32±0.46(Predicted)

Additional information on N-(2-methoxyethyl)-N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide

N-(2-Methoxyethyl)-N'-2-(1-Methyl-2,3-Dihydro-1H-lndol-5-Yl)-2-(Pyrrolidin-1-Yl)Ethylethanediamide: A Comprehensive Overview

N-(2-Methoxyethyl)-N'-2-(1-Methyl-2,3-Dihydro-1H-lndol-5-Yl)-2-(Pyrrolidin-1-Yl)Ethylethanediamide, identified by the CAS Registry Number 922117-18-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a methoxy group, a dihydroindole moiety, and a pyrrolidine ring system. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. The presence of the methoxy group at the ethylene position enhances the compound's solubility in polar solvents, making it suitable for various laboratory and industrial applications. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the field of medicinal chemistry.

One of the most notable aspects of N-(2-Methoxyethyl)-N'-... is its role in drug discovery programs. Researchers have explored its ability to act as a building block for constructing bioisosteres and pharmacophores, which are essential components in designing novel therapeutic agents. The dihydroindole moiety within the molecule has been shown to exhibit moderate affinity for certain G-protein coupled receptors (GPCRs), suggesting its potential in modulating cellular signaling pathways.

In addition to its pharmacological applications, this compound has also been investigated for its catalytic properties in asymmetric synthesis. The pyrrolidine ring system within the molecule serves as a chiral auxiliary, enabling the enantioselective formation of complex organic molecules. Recent advancements in catalytic asymmetric synthesis have further underscored the importance of this compound in developing efficient and sustainable chemical processes.

The molecular structure of N-(2-Methoxyethyl)-N'-... also lends itself to applications in materials science. Its ability to form stable amide bonds makes it a promising candidate for polymer synthesis and modification. Researchers have explored its use in creating biodegradable polymers with tailored mechanical properties, which could find applications in biomedical devices and packaging materials.

From an environmental standpoint, the compound's biodegradability and eco-friendly synthesis pathways have been subjects of recent research interest. Scientists have developed green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient reaction conditions. These advancements align with global efforts to promote sustainable chemical practices and reduce environmental impact.

In conclusion, N-(2-Methoxyethyl)-N'-... (CAS No. 922117-18-8) is a versatile compound with diverse applications across multiple disciplines. Its unique molecular structure, combined with recent research breakthroughs, positions it as a valuable tool in drug discovery, catalytic processes, materials science, and sustainable chemistry initiatives.